Cas no 17392-67-5 (1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione
• CAS No: 17392-67-5
• MF: C₁₁H₈N₂O₅
• MW: 248.19162273407
• CID: 227567
• PubChem ID: 780584
• Update Time: 2025-06-11

1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-nitrophenyl)pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione,1-(2-methoxy-5-nitrophenyl)-
• N-(2-METHOXY-5-NITROPHENYL)MALEIMIDE
• 1-(2-methoxy-5-nitrophenyl)azoline-2,5-dione
• 1-(2-methoxy-5-nitro-phenyl)-pyrrole-2,5-dione
• N-(5-Nitro-2-methoxy-phenyl)-maleinimid
• AKOS MSC-0085
• 1-(2-Methoxy-5-nitro-phenyl)pyrrole-2,5-dione
• 1-(2-METHOXY-5-NITROPHENYL)-1H-PYRROLE-2,5-DIONE
• SR-01000040091
• CBMicro_019805
• 17392-67-5
• 63539-53-7
• AKOS000116765
• 1H-Pyrrole-2,5-dione, 1-(2-methoxy-5-nitrophenyl)-
• CS-0219393
• DTXSID80354730
• FT-0681127
• JS-131C
• MFCD00523329
• BIM-0019564.P001
• SR-01000040091-1
• FT-0724793
• EN300-03878
• 1-(2-methoxy-5-nitrophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• J-503031
• Z56891311
• CCG-7669
• 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione

• MDL： MFCD00523329
• Inchi： 1S/C11H8N2O5/c1-18-9-3-2-7(13(16)17)6-8(9)12-10(14)4-5-11(12)15/h2-6H,1H3
• InChI Key： RQSBMFYAHQPZGS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C(C=CC1=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.04300
• Monoisotopic Mass: 248.043321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 0.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 158-159
• Boiling Point: 450.8±35.0 °C at 760 mmHg
• Flash Point: 226.4±25.9 °C
• Refractive Index: 1.636
• PSA: 92.43000
• LogP: 1.62100
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione

Chemical Profile of 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione (CAS No. 17392-67-5)

1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione, identified by its Chemical Abstracts Service number 17392-67-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrole dione class, a structural motif known for its versatile biological activities. The presence of both nitro and methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural framework of 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione consists of a pyrrole ring fused with a diketone moiety, further functionalized by an aromatic ring bearing substituents. This specific arrangement confers upon the molecule the ability to interact with biological targets in multiple ways, including hydrogen bonding, π-stacking, and electrostatic interactions. Such characteristics are particularly valuable in the design of molecules targeting neurological disorders, inflammation, and cancer.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, pyrrole derivatives have shown remarkable potential due to their ability to modulate various biological pathways. The nitro group in 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione can be bioactivated through reduction to an amine, which can serve as a pharmacophore for interacting with enzymes and receptors. Similarly, the methoxy group provides a hydrophilic anchor that can enhance solubility and bioavailability.

One of the most compelling aspects of this compound is its reported activity as an inhibitor of certain enzymes implicated in disease pathogenesis. For instance, studies have suggested that derivatives of pyrrole diones can inhibit cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By modulating CDK activity, these compounds may have therapeutic implications in oncology. Furthermore, the nitro group's ability to engage in redox reactions has opened up possibilities for developing prodrugs that can be activated in vivo to release active species.

The pharmaceutical industry has been particularly interested in exploring the potential of 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione as a scaffold for drug development. Its structural features allow for modifications that can optimize pharmacokinetic properties such as metabolic stability, membrane permeability, and target specificity. Researchers have been employing computational methods to predict how different substitutions might affect the molecule's binding affinity and selectivity profile.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex derivatives of 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione, facilitating high-throughput screening campaigns. These efforts have led to the identification of several lead compounds with promising preclinical activity. For example, modifications at the diketone position have been shown to enhance binding interactions with specific protein targets while minimizing off-target effects.

The biological evaluation of 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione has revealed intriguing insights into its mechanism of action. In vitro studies indicate that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating stress signaling pathways. Additionally, its anti-inflammatory properties have been attributed to its ability to inhibit key pro-inflammatory cytokines and enzymes.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione. Predictive models have been trained on large datasets to identify structural features that correlate with biological activity, allowing researchers to design optimized analogs with higher efficacy and better safety profiles.

In conclusion, 1-(2-Methoxy-5-nitrophenyl)-1H-pyrrole-2,5-dione (CAS No. 17392-67-5) represents a fascinating compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this molecule and its derivatives, 17392-67-5 is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.